N-(3-acetylphenyl)-2-(4-tert-butylphenoxy)acetamide
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Description
N-(3-acetylphenyl)-2-(4-tert-butylphenoxy)acetamide is a useful research compound. Its molecular formula is C20H23NO3 and its molecular weight is 325.408. The purity is usually 95%.
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Scientific Research Applications
Chemoselective Acetylation in Drug Synthesis
Chemoselective acetylation of amino groups, utilizing catalysts like Novozym 435, has been studied for its role in the synthesis of intermediates for antimalarial drugs. This process, exemplified by the acetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, underlines the importance of such chemical reactions in developing pharmaceutical agents (Magadum & Yadav, 2018).
Synthesis of Complex Acetamides for Anticancer Research
Research into 2-(substituted phenoxy) acetamide derivatives has unveiled potential anticancer, anti-inflammatory, and analgesic activities. One study highlighted the synthesis of a series of these compounds, revealing that certain derivatives exhibit significant biological activities, making them candidates for further therapeutic development (Rani, Pal, Hegde, & Hashim, 2014).
Enhancing Drug Formulations with Acetamide Derivatives
The development of novel acetamide derivatives has also been explored for their potential in improving anticancer, anti-inflammatory, analgesic, and antipyretic treatments. The synthesis of such compounds, including N-(1-(4-bromophenyl)ethyl)-2-phenoxyacetamide derivatives, suggests their utility in creating more effective drug formulations (Rani, Pal, Hegde, & Hashim, 2016).
Applications in Environmental and Material Sciences
Beyond pharmaceuticals, research into compounds similar to N-(3-acetylphenyl)-2-(4-tert-butylphenoxy)acetamide extends to environmental science and materials engineering. For instance, the determination of endocrine disruptors in human tissues employs advanced chemical analysis techniques, reflecting the broad utility of these compounds in scientific research (Pastor-Belda et al., 2020).
Optoelectronic and Nonlinear Optical Properties
Investigations into the optoelectronic and nonlinear optical behaviors of functionalized acene derivatives, including those with acetamide groups, underscore the relevance of such compounds in developing new materials for electronic and photonic applications (Zhai et al., 2018).
Properties
IUPAC Name |
N-(3-acetylphenyl)-2-(4-tert-butylphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23NO3/c1-14(22)15-6-5-7-17(12-15)21-19(23)13-24-18-10-8-16(9-11-18)20(2,3)4/h5-12H,13H2,1-4H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLGZTDYBZNRRPS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)NC(=O)COC2=CC=C(C=C2)C(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.